Cas no 6232-88-8 (4-(Bromomethyl)benzoic acid)
4-(Bromomethyl)benzoic acid structure
Product Name:4-(Bromomethyl)benzoic acid
CAS No:6232-88-8
MF:C8H7BrO2
MW:215.043981790543
MDL:MFCD00002567
CID:46523
PubChem ID:22599
Update Time:2025-04-18
4-(Bromomethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)benzoic acid
- 4-CARBOXYBENZYL BROMIDE
- A-BROMO-P-TOLUIC ACID
- ALPHA-BROMO-P-TOLUYLIC ACID
- P-(BROMOMETHYL)BENZOIC ACID
- P-CARBOXYBENZYL BROMIDE
- RARECHEM AL BO 0068
- 4-(bromomethyl)-benzoicaci
- alpha-bromo-para-toluic acid
- alpha-bromotoluic acid
- Benzoic acid, 4-(bromomethyl)-
- à-bromo-p-toluic acid
- α-bromo-p-toluic acid
- 4-Bromomethylbenzoic Acid
- alpha-Bromo-p-toluic acid
- AKOS000103789
- NSC56891
- 4-Bromomethylbenzoicacid
- DTXSID7064154
- alpha-bromo-4-toluoic acid
- CS-B1333
- EINECS 228-343-3
- STR04677
- MFCD00002567
- 4-(Bromomethyl)benzoic acid, 97%
- 4-carboxybenzylbromide
- FT-0616712
- AM85852
- NS00035009
- p-Toluic acid, .alpha.-bromo-
- B0845
- CHEMBL101846
- p-Toluic acid, alpha-bromo-
- Q27454562
- NSC 56891
- A25112
- p-bromomethylbenzoic acid
- CK2205
- J-650290
- p-(bromomethyl)-benzoic acid
- NSC-56891
- EN300-09230
- .alpha.-Bromo-p-toluic acid
- W-105008
- Benzoidacid,4-(bromomethyl)-
- SCHEMBL220750
- p-Bromomethyl benzoic acid
- 4-(bromomethyl)-benzoic acid
- AC-1221
- 6232-88-8
- BP-13470
- .alpha.-Bromo-para-toluic acid
- 4-(bromomethyl) benzoic acid
- F0001-2461
- alpha-bromo-4-toluic acid
- 4-Bromomethyl-benzoic acid
- DB-013437
- STK318250
- ALBB-017953
- DTXCID3043316
-
- MDL: MFCD00002567
- Inchi: 1S/C8H7BrO2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2,(H,10,11)
- InChI Key: CQQSQBRPAJSTFB-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)O)=CC=1
- BRN: 1862870
Computed Properties
- Exact Mass: 213.96300
- Monoisotopic Mass: 213.962942
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Gray flake crystals.
- Density: 1.5313 (rough estimate)
- Melting Point: 224-229 °C (lit.)
- Boiling Point: 252.95°C (rough estimate)
- Flash Point: 152.7°C
- Refractive Index: 1.5500 (estimate)
- Water Partition Coefficient: Soluble in water.
- PSA: 37.30000
- LogP: 2.27970
- Solubility: Not determined
4-(Bromomethyl)benzoic acid Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number:3261
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- FLUKA BRAND F CODES:19-21
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:III
- TSCA:Yes
- Storage Condition:Store at room temperature
- Packing Group:III
- Hazard Level:8
- Risk Phrases:R36/37/38
- Packing Group:III
- Safety Term:8
4-(Bromomethyl)benzoic acid Customs Data
- HS CODE:29163900
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(Bromomethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0569-25 G |
4-(bromomethyl)benzoic acid |
6232-88-8 | 95% | 25g |
¥ 250.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0845-5g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 95.0%(GC&T) | 5g |
¥345.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B0845-25g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 95.0%(GC&T) | 25g |
¥1090.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B109A-100g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 100g |
¥860.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B109A-25g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 25g |
¥210.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B109A-5g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 5g |
¥55.0 | 2022-05-30 | |
| Fluorochem | 019226-10g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 10g |
£21.00 | 2022-03-01 | |
| Fluorochem | 019226-25g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 25g |
£45.00 | 2022-03-01 | |
| Fluorochem | 019226-100g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | 97% | 100g |
£131.00 | 2022-03-01 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XB8762-25g |
4-(Bromomethyl)benzoic acid |
6232-88-8 | ≥98% | 25g |
¥720元 | 2023-09-15 |
4-(Bromomethyl)benzoic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:6232-88-8)4-溴甲基苯甲酸
Order Number:LE2469854
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
(CAS:6232-88-8)4-(Bromomethyl)benzoic acid
Order Number:A25112
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):222.0
Email:sales@amadischem.com
4-(Bromomethyl)benzoic acid Related Literature
-
J. August Ridenour,Christopher L. Cahill New J. Chem. 2018 42 1816
-
Latifah Jasmani,Samuel Eyley,Rachel Wallbridge,Wim Thielemans Nanoscale 2013 5 10207
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Q. Yu,E. M. Rodriguez,R. Naccache,P. Forgione,G. Lamoureux,F. Sanz-Rodriguez,D. Scheglmann,J. A. Capobianco Chem. Commun. 2014 50 12150
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Thomas Hjelmgaard,Sophie Faure,Dan Staerk,Claude Taillefumier,John Nielsen Org. Biomol. Chem. 2011 9 6832
-
Alpa Patel,Swee Y. Sharp,Katelan Hall,William Lewis,Malcolm F. G. Stevens,Paul Workman,Christopher J. Moody Org. Biomol. Chem. 2016 14 3889
Related Categories
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